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Compound of Interest

Compound Name: Civetone

CAS No.: 542-46-1

Cat. No.: B1240492

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the use of Civetone in the laboratory, with a focus on the correct selection and

use of Personal Protective Equipment (PPE). By understanding the "why" behind each safety

measure, we can foster a culture of proactive safety and ensure the well-being of all laboratory

personnel.

Understanding the Hazards of Civetone
Civetone, a macrocyclic ketone with the chemical formula C₁₇H₃₀O, is a key component in the

fragrance industry and a valuable building block in chemical synthesis. While not classified as a

highly hazardous substance, it presents specific risks that necessitate careful handling and

appropriate protective measures. According to its Safety Data Sheet (SDS), the primary

hazards associated with Civetone include:

Skin Irritation: Direct contact can cause mild to moderate skin irritation[1][2].

Eye Irritation: The compound can cause temporary irritation upon direct contact with the

eyes[1][2].
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Skin Sensitization: Repeated or prolonged contact may lead to an allergic skin reaction in

some individuals[1].

In the event of a fire, Civetone may decompose and emit toxic fumes of carbon oxides[1].

Therefore, a comprehensive understanding of these hazards is the foundation for selecting the

appropriate PPE.

Core Personal Protective Equipment (PPE) for Civetone
Handling
A multi-layered approach to PPE is crucial to minimize exposure through all potential routes—

dermal, ocular, and inhalation. The following PPE is recommended when handling Civetone.

1. Eye and Face Protection: The First Line of Defense

Given that Civetone can cause eye irritation, robust eye protection is non-negotiable.

Recommended PPE:

Safety Glasses with Side-Shields: For handling small quantities in a well-ventilated area,

safety glasses conforming to EN166 (EU) or NIOSH (US) standards provide a basic level

of protection against accidental splashes[3].

Tightly Fitting Safety Goggles: When there is a higher risk of splashing, such as during

heating, mixing, or transferring larger volumes, safety goggles that form a seal around the

eyes are required[4].

2. Hand Protection: Preventing Dermal Exposure

To prevent skin irritation and potential sensitization, the selection of appropriate gloves is

critical.

Recommended PPE:

Chemical-Resistant Gloves: Nitrile gloves are a suitable choice for incidental contact.

Always check the manufacturer's glove compatibility chart for specific breakthrough times

and degradation data.
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Procedure: Always inspect gloves for any signs of degradation or puncture before use.

After handling Civetone, remove gloves using the proper technique to avoid

contaminating your skin and dispose of them as chemical waste.

3. Body Protection: Shielding Against Spills and Splashes

Protective clothing is essential to prevent Civetone from coming into contact with your skin and

personal clothing.

Recommended PPE:

Laboratory Coat: A standard, long-sleeved lab coat should be worn at all times when in the

laboratory.

Impervious Clothing: For larger scale operations or when there is a significant risk of

splashing, consider wearing impervious or fire/flame-resistant clothing[3][4].

4. Respiratory Protection: When Ventilation is Insufficient

While Civetone has low volatility, respiratory protection may be necessary under certain

conditions.

Recommended PPE:

Full-Face Respirator: A full-face respirator is recommended if exposure limits are

exceeded, if irritation or other symptoms are experienced, or if working in an area with

inadequate ventilation[4].

Engineering Controls: The primary method for controlling airborne contaminants should

always be engineering controls, such as a fume hood. Respiratory protection should be

used as a secondary measure.

PPE Selection Matrix for Common Laboratory Tasks
To simplify the selection of appropriate PPE, the following table outlines the recommended

level of protection for various laboratory activities involving Civetone.
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection (if
ventilation is
inadequate)

Weighing/Measu

ring (small

quantities)

Safety Glasses

with Side-Shields

Chemical-

Resistant Gloves

(Nitrile)

Lab Coat
Not typically

required

Solution

Preparation/Mixi

ng

Tightly Fitting

Safety Goggles

Chemical-

Resistant Gloves

(Nitrile)

Lab Coat Recommended

Heating/Refluxin

g

Tightly Fitting

Safety Goggles

Chemical-

Resistant Gloves

(Nitrile)

Lab Coat Required

Transferring

Large Volumes

Tightly Fitting

Safety Goggles

& Face Shield

Chemical-

Resistant Gloves

(Nitrile)

Impervious

Apron over Lab

Coat

Required

Cleaning Spills

Tightly Fitting

Safety Goggles

& Face Shield

Heavy-Duty

Chemical-

Resistant Gloves

Impervious

Apron over Lab

Coat

Required

Step-by-Step Guide to Donning and Doffing PPE
The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Donning (Putting On) PPE:

Lab Coat: Put on your lab coat and fasten it completely.

Respirator (if needed): Perform a seal check to ensure it fits properly.

Eye and Face Protection: Put on your safety goggles or face shield.

Gloves: Put on your gloves, ensuring they overlap the cuffs of your lab coat.

Doffing (Taking Off) PPE:
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Gloves: Remove your gloves using a glove-to-glove, then skin-to-skin technique to avoid

touching the contaminated exterior.

Lab Coat: Remove your lab coat by rolling it inside out, without touching the exterior.

Eye and Face Protection: Remove your safety goggles or face shield from the back.

Respirator (if used): Remove your respirator.

Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational and Disposal Plans
Emergency Procedures in Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists[1].

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If skin irritation or a rash occurs, seek medical advice[1].

Inhalation: Move the affected person to fresh air. If symptoms develop, seek medical

attention[1].

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek medical advice[1].

Spill Management:

Small Spills: Wipe up with an absorbent material (e.g., cloth, fleece) and clean the surface

thoroughly to remove residual contamination[2].

Large Spills: Stop the flow of material if it is safe to do so. Dike the spilled material to prevent

it from spreading. Absorb the spill with an inert material such as sand, earth, or vermiculite

and place it into a suitable container for disposal[2].

Disposal of Contaminated PPE and Civetone Waste:

All contaminated PPE and Civetone waste must be disposed of as hazardous chemical waste.
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Segregation: Keep Civetone waste separate from other waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Civetone."

Storage: Store the waste in a designated, well-ventilated area, away from incompatible

materials.

Disposal: Arrange for the collection and disposal of the waste by a licensed chemical waste

disposal firm in accordance with local, regional, and national regulations[5][6]. Do not release

into the environment[1].

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Civetone.
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Civetone Handling: PPE Selection Workflow

Start: Handling Civetone

Identify Task
(e.g., Weighing, Mixing, Heating)

Weighing Small Quantities

Weighing

Mixing/Solution Prep

Mixing

Heating/Refluxing

Heating

Spill Cleanup

Spill

PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Consider Respirator

PPE:
- Safety Goggles & Face Shield

- Heavy-Duty Gloves
- Impervious Apron

- Respirator

Assess Ventilation

Adequate Ventilation

Adequate

Inadequate Ventilation

Inadequate

Proceed with Task Safely

Add Respirator to PPE

Click to download full resolution via product page

Caption: A flowchart for selecting appropriate PPE for handling Civetone.
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By adhering to these guidelines, you can ensure a safe laboratory environment when working

with Civetone, protecting both yourself and your colleagues from potential harm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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